Cas no 89522-46-3 (2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)-)

• Product Name: 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)-
• CAS No: 89522-46-3
• MF: C₉H₅BrN₄
• MW: 249.066799879074
• CID: 4297933
• Update Time: 2025-10-29

2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)-

• Inchi： 1S/C9H5BrN4/c10-8-3-1-2-4-9(8)14-12-6-7(5-11)13-14/h1-4,6H
• InChI Key： QHVAQJYCNCVNPI-UHFFFAOYSA-N
• SMILES： N1=CC(C#N)=NN1C1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)-

Professional Introduction to 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)- (CAS No. 89522-46-3)

The compound 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)-, with the CAS number 89522-46-3, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The presence of a bromophenyl substituent at the 2-position introduces unique electronic and steric properties, making this molecule a valuable scaffold for drug discovery and development.

Triazoles are known for their ability to act as key intermediates in the synthesis of various bioactive molecules. The 4-carbonitrile moiety further enhances the compound's reactivity and functionality, enabling diverse chemical modifications that can fine-tune its pharmacological profile. This combination of structural features has garnered considerable interest from researchers exploring novel therapeutic agents.

In recent years, there has been a surge in the investigation of triazole derivatives due to their demonstrated efficacy in targeting various disease pathways. Notably, compounds containing the triazole ring have shown promise in antimicrobial, antiviral, and anticancer applications. The 2-(2-bromophenyl)- substitution pattern specifically has been associated with enhanced binding affinity to certain biological targets, making it an attractive feature for medicinal chemists.

Current research highlights the role of 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)- as a versatile building block in the design of small-molecule inhibitors. Studies have demonstrated its potential in modulating enzyme activity and receptor interactions relevant to inflammatory and metabolic disorders. The bromine atom at the phenyl ring also facilitates further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the generation of libraries of derivatives with tailored properties.

The compound's significance is further underscored by its incorporation into several ongoing preclinical studies aimed at identifying novel therapeutics. Researchers are leveraging its structural framework to develop molecules that exhibit improved selectivity and reduced toxicity compared to existing treatments. The 4-carbonitrile group plays a crucial role in these efforts by serving as a handle for derivatization while maintaining overall molecular stability.

From a synthetic chemistry perspective, CAS No. 89522-46-3 is notable for its accessibility through multi-step synthetic routes that highlight modern methodologies in organic synthesis. Advances in catalytic systems have enabled more efficient production processes, reducing both cost and environmental impact. This accessibility is critical for translating laboratory discoveries into viable candidates for clinical evaluation.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that modifications around the triazole core can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers aim to enhance bioavailability and therapeutic efficacy while minimizing off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 2H-1,2,3-Triazole-4-carbonitrile, 2-(2-bromophenyl)- derivatives. High-throughput screening campaigns combined with computational modeling have identified several promising lead structures that are now undergoing detailed characterization. These studies underscore the importance of interdisciplinary approaches in modern drug discovery.

The future prospects for this compound are bright, with ongoing research focusing on expanding its utility across multiple therapeutic domains. Innovations in synthetic chemistry continue to unlock new possibilities for derivative design, while advances in biotechnology provide powerful tools for assessing biological activity. Together, these developments position CAS No. 89522-46-3 as a cornerstone in next-generation medicinal chemistry efforts.